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Compound of Interest

Compound Name: 2,3-Dimethyl-4-propylheptane

Cat. No.: B14561735

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2,3-
Dimethyl-4-propylheptane, a flammable, non-halogenated aliphatic hydrocarbon. Adherence
to these procedures is critical for maintaining a safe laboratory environment and ensuring
regulatory compliance.

Key Physical and Chemical Properties

Understanding the properties of 2,3-Dimethyl-4-propylheptane is the first step in its safe
handling and disposal.

Property Value Source
Molecular Formula Ci2Hz2s [1]
Molecular Weight 170.33 g/mol [1][2]
Boiling Point 194°C [3]
Density 0.7660 g/mL [3]
Appearance Colorless liquid

Flash Point < 60°C (Estimated) [4]
Solubility Insoluble in water

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b14561735?utm_src=pdf-interest
https://www.benchchem.com/product/b14561735?utm_src=pdf-body
https://www.benchchem.com/product/b14561735?utm_src=pdf-body
https://www.benchchem.com/product/b14561735?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethyl-4-propylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethyl-4-propylheptane
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethyl-4-_propan-2-yl_heptane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91471769.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91471769.htm
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14561735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Note: The flash point is estimated based on its classification as a flammable liquid. Wastes
from chemicals with a flashpoint less than 60°C (140°F) are classified as hazardous wastes.[4]

Immediate Safety and Handling Precautions

Prior to handling, it is imperative to consult the material safety data sheet (MSDS) for detailed
safety information. General precautions include:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, flame-resistant lab coats, and chemical-resistant gloves.

e Ventilation: Handle 2,3-Dimethyl-4-propylheptane in a well-ventilated area, preferably
within a chemical fume hood, to minimize inhalation exposure.

« Ignition Sources: Keep away from open flames, sparks, and other potential ignition sources.

o Spill Management: In the event of a small spill, absorb the material with an inert absorbent
(e.g., vermiculite, sand) and place it in a sealed container for disposal.

Step-by-Step Disposal Procedure

The disposal of 2,3-Dimethyl-4-propylheptane must comply with federal, state, and local
regulations. Do not pour this chemical down the drain.[5][6][7]

e Segregation:

o Collect waste 2,3-Dimethyl-4-propylheptane in a designated, properly labeled, and
sealed container.

o Crucially, do not mix it with halogenated solvents or other incompatible waste streams.[8]
[9][10] Mixing non-halogenated with halogenated waste significantly increases disposal
costs and complexity.[9]

» Container Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "2,3-
Dimethyl-4-propylheptane,” and any other components in the waste stream.[4][8][11]
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o Include the approximate percentages of each component.

o Ensure the label also indicates the primary hazard, which is "Flammable Liquid."

e Storage:
o Store the sealed waste container in a designated satellite accumulation area.

o The storage area should be cool, dry, and well-ventilated, away from ignition sources and
incompatible materials.[7]

o Secondary containment should be used to prevent the spread of material in case of a leak.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.[6][12]

o Provide them with accurate information about the waste composition and quantity.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2,3-
Dimethyl-4-propylheptane.
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2,3-Dimethyl-4-propylheptane Disposal Workflow
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Caption: Disposal decision workflow for 2,3-Dimethyl-4-propylheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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